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Compound of Interest

Compound Name: Chloroacetyl chloride-13C2
CAS No.: 286367-76-8
Cat. No.: B580289
Get Quote
. J

Core Directive: The Dual-Risk Profile

Handling Chloroacetyl chloride-13C2 (CAC-13C2) presents a unique dual-risk profile that
distinguishes it from standard laboratory reagents. You are managing two critical vectors:

» Biological Hazard: It is a potent lachrymator, corrosive alkylating agent, and reacts violently
with mucosal moisture.

o Asset Risk: As a stable isotope-labeled intermediate, hydrolysis doesn't just create safety
hazards; it destroys thousands of dollars of inventory in seconds.

This guide moves beyond generic MSDS advice to provide a field-proven protocol for
guantitative retention and zero-exposure handling.

The Hazard Mechanics (The "Why")

To select the correct PPE, you must understand the reaction kinetics. CAC-13C2 is not merely
an acid; it is an electrophilic acylating agent. Upon contact with water (or moisture in your
lungs/eyes), it undergoes rapid hydrolysis:
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The Causality of Injury:
o Immediate: The HCI gas causes immediate lachrymation (tearing) and respiratory spasm.

o Delayed: The chloroacetic acid byproduct is a potent alkylating agent that penetrates skin
rapidly, potentially leading to systemic toxicity and delayed pulmonary edema up to 24 hours
post-exposure.

The PPE Matrix: Barrier Selection

Standard laboratory nitrile gloves provide insufficient protection against chlorinated acid
chlorides. The low molecular weight of CAC allow it to permeate standard 4-mil nitrile in under
2 minutes.

Strategic PPE Selection Table
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Standard

Component .
Recommendation

Expert Requirement
(CAC-13C2)

Technical Rationale

Hand Protection Nitrile Gloves

Nitrile degrades
rapidly. Laminate

) ) provides >4hr
Laminate (Silver

Shield/4H) under
Nitrile

breakthrough time.[1]
The outer nitrile layer
provides grip and
dexterity, which

laminate lacks.

Respiratory Fume Hood

Primary containment
is the hood. If a spill
occurs outside the
hood, standard
Fume Hood + SCBA ) )
cartridges (Organic
(Emergency) .
Vapor/Acid Gas) have
poor warning
properties. Evacuate

or use SCBA.

Eye/Face Safety Glasses

CAC fumes seek
moisture. Glasses
allow vapor entry.
Goggles + Face Goggles seal the
Shield eyes; the shield
protects the neck/face
from projectile

hydrolysis (splashes).

Body Lab Coat

Cotton lab coats

absorb and hold the
Chemical Apron chemical against the
(Butyl/Neoprene) skin. An impervious

apron prevents

"wicking" burns.
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Operational Workflow: The "Dry-Transfer" Protocol

Objective: Transfer CAC-13C2 without atmospheric exposure. Prerequisite: All glassware must
be oven-dried (

for >2 hours) and cooled under inert gas (

).
Step-by-Step Methodology

1. The Setup (Inert Barrier)

e Do not pour CAC-13C2. Pouring increases surface area for hydrolysis and loss.

o Use a Sure/Seal™ type system or septum-capped vessels.

o Clamp the reagent bottle inside a functional fume hood (Face velocity > 100 fpm).
2. The Double-Needle Transfer (Positive Pressure)

 Insert an inert gas line (balloon or manifold) into the reagent bottle septum to create slight
positive pressure.

o Use a gas-tight glass syringe (Hamilton type) with a long stainless steel needle.

e Crucial Step: Flush the syringe with inert gas 3 times prior to drawing liquid. This removes
residual moisture from the barrel.

3. The Aliquot
o Draw the required volume of CAC-13C2.

» Visual Check: If the liquid turns cloudy inside the syringe, your equipment was wet. Stop
immediately.

o Transfer directly into the reaction vessel through its septum.
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4. The Decontamination

o Immediately draw hexanes or dichloromethane into the contaminated syringe to dilute
residual CAC.

e Eject this wash into a dedicated "Quench Beaker" (see Section 5).

Emergency & Disposal: The Quenching Protocol

The Trap: Never dispose of CAC-13C2 directly into organic solvent waste drums without
qguenching. It will react with moisture in the drum, pressurize it with HCI gas, and potentially
cause an explosion.

Quenching Workflow:
o Prepare Quench Bath: An ice-water bath containing saturated Sodium Bicarbonate (
) or 10% Sodium Hydroxide (
).
o Note: Ice is required to control the exotherm.
o Controlled Addition: Add the CAC waste (or wash solvent) dropwise to the basic solution.
e Endpoint: Continue until bubbling (

evolution) ceases and pH is neutral (pH 7).

o Disposal: Once neutralized, the aqueous layer can often be drained (check local
regulations), and the organic layer disposed of as halogenated waste.

Visualizing the Safety Logic

The following diagram illustrates the decision logic for handling CAC-13C2, emphasizing the
"Stop/Go" safety checks.
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Start: CAC-13C2 Handling

PPE Verification:
Laminate Gloves + Goggles + Hood

Glassware Status:
Oven Dried & N2 Flushed?

Select Transfer Method

Pouring Syringe/Septum Transfer
(High Risk - PROHIBITED) (Closed System)

No

Syringe Check:
Is Liquid Clear?

Cloudy (Moisture)

STOP: Re-dry Equipment
(Risk of Hydrolysis/Loss)

Inject into Reaction Vessel

Immediate Quench:
Ice/NaHCO3 Bath

Disposal:
Neutral pH Check -> Halogenated Waste
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Caption: Operational logic flow for Chloroacetyl chloride-13C2, prioritizing moisture exclusion
and closed-system transfer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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